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This document provides detailed application notes and protocols for the synthesis of metallic
nanoparticles (NPs) using green chemistry principles. These methods offer environmentally
friendly, cost-effective, and scalable alternatives to conventional physical and chemical
synthesis routes, minimizing the use of hazardous chemicals and high energy consumption.[1]
[2] The protocols outlined below utilize plant extracts, microorganisms, and biomolecules as
reducing and capping agents for the synthesis of silver (Ag), gold (Au), and zinc oxide (ZnO)
nanoparticles.

Plant Extract-Mediated Synthesis of Silver
Nanoparticles (AgNPs)

Plant extracts are rich in phytochemicals such as flavonoids, terpenoids, alkaloids, and
polyphenols, which can efficiently reduce metal ions to form nanoparticles and subsequently
stabilize them by preventing aggregation.[3][4] This section details the synthesis of AQNPs
using Moringa oleifera leaf extract.
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Application Notes:

The synthesis of AgQNPs using plant extracts is a rapid and straightforward method. The
phytochemicals present in the extract act as both reducing and capping agents.[1][2] The
concentration of the plant extract, the concentration of the metal salt solution, the reaction
temperature, and the pH are critical parameters that influence the size, shape, and stability of
the synthesized nanoparticles. A change in the color of the reaction mixture, typically from light
yellow to reddish-brown, indicates the formation of AQNPs.[1]

Experimental Protocol: Synthesis of AgQNPs using
Moringa oleifera Leaf Extract

Materials:

e Fresh Moringa oleifera leaves

 Silver nitrate (AgNO3)

» Deionized water

e Whatman No. 1 filter paper

o Beakers and flasks

e Magnetic stirrer with hot plate

o Centrifuge

Procedure:

o Preparation of Moringa oleifera Leaf Extract:

o Wash fresh Moringa oleifera leaves thoroughly with deionized water to remove any dust
and impurities.

o Air-dry the leaves in the shade for 5-7 days and then grind them into a fine powder using a
blender.
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[e]

Add 10 g of the leaf powder to 100 mL of deionized water in a 250 mL Erlenmeyer flask.

o

Heat the mixture at 80°C for 10 minutes with constant stirring.

[¢]

Allow the mixture to cool to room temperature and filter it through Whatman No. 1 filter
paper to obtain a clear aqueous extract.

Store the extract at 4°C for further use.

[¢]

e Synthesis of Silver Nanoparticles:
o Prepare a 1 mM aqueous solution of silver nitrate (AgNOs).

o For the synthesis, add a specific volume of the Moringa oleifera leaf extract to the AQNOs
solution. The ratio of extract to AgNOs solution can be varied to control the nanopatrticle
size (see Table 1). For example, add 5 mL of the leaf extract to 95 mL of 1 mM AgNOs
solution.[1]

o Heat the reaction mixture to 60-80°C while stirring continuously for 1 hour.[1]

o Observe the color change of the solution from light yellow to reddish-brown, which
indicates the formation of AgNPs.[1]

« Purification of Silver Nanopatrticles:

[¢]

Centrifuge the resulting solution at 10,000 rpm for 15 minutes to pellet the AgNPs.

[e]

Discard the supernatant and resuspend the pellet in deionized water.

o

Repeat the centrifugation and resuspension steps three times to remove any unreacted
components.

o

Dry the purified AgNPs in a hot air oven at 60°C.

Quantitative Data Summary:

The concentration of the plant extract plays a crucial role in determining the size and stability of
the synthesized AgNPs.
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Volume of M.

Volume of 1 mM

Resulting

Sample ID oleifera Extract Nanopatrticle Size
AgNOs (mL)
(mL) (nm)
S1 0.5 99.5 ~50
S2 1.0 99.0 ~40
S3 2.0 98.0 ~30
S4 25 97.5 ~25

Table 1: Effect of Moringa oleifera extract concentration on the size of synthesized silver

nanoparticles. Data is illustrative based on general findings in the literature.[1]

Experimental Workflow Diagram:
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Workflow for plant extract-mediated synthesis of AQNPs.

Microorganism-Mediated Synthesis of Gold

Nanoparticles (AuUNPSs)

Microorganisms such as bacteria, fungi, and algae can be utilized as eco-friendly "bio-factories

for the synthesis of nanoparticles.[5] Fungi, in particular, are advantageous due to their high
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secretion of enzymes and ease of handling. This section describes a protocol for the
extracellular synthesis of AUNPs using endophytic fungi.

Application Notes:

The extracellular synthesis of nanoparticles using fungi is a preferred method as it simplifies
the downstream processing and purification of the nanoparticles. The enzymes secreted by the
fungi reduce the metal ions into nanoparticles.[6] The pH of the reaction medium and the
incubation time are critical factors influencing the size and morphology of the synthesized
AuNPs. A color change of the solution from pale yellow to dark pink or purple is a visual
indication of AUNP formation.

Experimental Protocol: Synthesis of AUNPs using
Endophytic Fungi

Materials:

e Endophytic fungal culture (e.g., Aspergillus sp.)

o Malt extract, glucose, yeast extract, peptone (for fungal growth medium)
e Chloroauric acid (HAuCla)

o Deionized water

o Erlenmeyer flasks

e |ncubator shaker

Centrifuge
Procedure:
e Fungal Culture and Biomass Production:

o Inoculate the endophytic fungus into a liquid medium containing malt extract, glucose,
yeast extract, and peptone.
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o Incubate the culture at 27°C in an incubator shaker for 7 days to allow for sufficient
biomass growth.

o Preparation of Fungal Filtrate:

o After incubation, separate the fungal biomass from the culture medium by filtration through
a sieve.

o Wash the biomass with deionized water to remove any remaining medium components.

o The cell-free filtrate, containing the secreted enzymes, will be used for nanoparticle
synthesis.

» Synthesis of Gold Nanoparticles:

(¢]

Prepare a solution of chloroauric acid (HAuCla).

[¢]

Mix the fungal filtrate with the HAuCla4 solution. For example, add 10 mL of the culture
filtrate to 20 mL of HAuUCla solution.

[¢]

Incubate the reaction mixture in the dark at room temperature for 48 hours.

[¢]

Monitor the reaction for a color change from pale yellow to dark pink, indicating the
formation of AUNPs.

 Purification of Gold Nanoparticles:

[e]

Centrifuge the reaction mixture at 5,000 rpm for 15 minutes to separate the AuUNPs.

o

Discard the supernatant and wash the nanopatrticle pellet with deionized water.

[¢]

Repeat the centrifugation and washing steps to ensure the removal of any residual
reactants.

[¢]

The purified AUNPs can be redispersed in deionized water for characterization.

Quantitative Data Summary:

The pH of the reaction medium significantly affects the size of the synthesized AuNPs.
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. pH of Reaction
Fungal Species .
Medium

. . Resulting
Incubation Time ] .
Nanopatrticle Size
(hours)

(nm)

Verticillium luteo-

3 48 ~10-20
album
Verticillium luteo-

5 48 ~20-40
album
Verticillium luteo-

7 48 >50 (aggregated)
album
Aspergillus sp. 5.5 48 15-35

Table 2: Influence of pH on the size of gold nanoparticles synthesized by fungi. Data is

illustrative based on general findings in the literature.[6]

Logical Relationship Diagram: Fungal Synthesis of

AuNPs
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Logical flow of gold nanopatrticle synthesis using fungi.
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Biomolecule-Assisted Synthesis of Zinc Oxide
Nanoparticles (ZnO NPs)

Specific biomolecules, such as proteins, enzymes, and polysaccharides, can be isolated and

used for the controlled synthesis of nanopatrticles. This approach offers better control over the
size and morphology of the nanoparticles compared to using whole-cell extracts. This section
provides a protocol for the synthesis of ZnO NPs using seed extract of Lepidium sativum.

Application Notes:

The biomolecules present in the seed extract act as natural capping and reducing agents,
facilitating the formation of stable ZnO NPs. The pH of the solution is a critical parameter that
needs to be controlled during the synthesis process to induce the precipitation of zinc
hydroxide, which is then converted to ZnO NPs upon heating.

Experimental Protocol: Synthesis of ZnO NPs using
Lepidium sativum Seed Extract

Materials:

Lepidium sativum seeds

Zinc acetate dihydrate (Zn(CH3COO)2-2H20)

Sodium hydroxide (NaOH)

Deionized water

Magnetic stirrer with hot plate

Centrifuge
Procedure:
o Preparation of Lepidium sativum Seed Extract:

o Grind 20 g of Lepidium sativum seeds into a fine powder.
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o Suspend the powder in 100 mL of deionized water and boil for 30 minutes.

o Cool the mixture and filter to obtain the aqueous seed extract.

» Synthesis of Zinc Oxide Nanopatrticles:

(¢]

Prepare a 0.02 M solution of zinc acetate dihydrate in 50 mL of deionized water.
o Heat the solution to 60°C with constant stirring for 2 hours.[7]
o Add 1 mL of the Lepidium sativum seed extract to the zinc acetate solution.[7]

o Slowly add 2 M NaOH solution dropwise to the mixture until the pH reaches 12, while
maintaining constant stirring.[7]

o Continue stirring the solution overnight, during which white precipitates of ZnO NPs will
form.[7]

 Purification of Zinc Oxide Nanoparticles:
o Centrifuge the solution at 10,000 rpm for 10 minutes to collect the white precipitate.[7]
o Wash the precipitate with deionized water and then with ethanol to remove impurities.

o Dry the purified ZnO NPs in an oven at 80°C.

Quantitative Data Summary:

The average particle size of the synthesized ZnO NPs can be controlled by varying the reaction

parameters.
. Average
Precursor Reaction . .
. pH Nanoparticle Size
Concentration Temperature (°C)
(nm)
0.02 M Zinc Acetate 12 60 25.6[7]
0.05 M Zinc Acetate 11 70 ~35
0.1 M Zinc Acetate 10 80 ~50

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9221242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221242/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Table 3: Effect of reaction parameters on the size of synthesized zinc oxide nanoparticles. Data
is illustrative and based on typical results.

Signaling Pathway Diagram: Biomolecule-Mediated
Nanoparticle Formation

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Metal lons Biomolecules in Extract
(e.g., Zn2*) (Proteins, Polyphenols)

Metal-Biomolecule
Complex

Nucleation

[ Nanoparticle Growth ]

Stabilized
Nanoparticles

Click to download full resolution via product page

Mechanism of biomolecule-assisted nanoparticle formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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